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Compound of Interest

Compound Name: 1-(2-Methoxyphenyl)ethanol

CAS No.: 13513-82-1

Cat. No.: B080116

Get Quote

Compound Identity & Physicochemical Profile
1-(2-Methoxyphenyl)ethanol is a secondary alcohol used primarily as an intermediate in the

synthesis of enantiomerically pure pharmaceuticals and fine chemicals. Its structural features—

an ortho-methoxy group and a chiral benzylic alcohol—dictate its reactivity and safety profile.
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Parameter Technical Specification

CAS Number
7417-18-7 (Racemic) / 108100-06-7 ((S)-

isomer)

IUPAC Name 1-(2-Methoxyphenyl)ethanol

Synonyms
-Methyl-2-methoxybenzyl alcohol; 2-

Methoxyphenethyl alcohol (ambiguous usage);

1-(2-Anisyl)ethanol

Molecular Formula

C

H

O

Molecular Weight 152.19 g/mol

Physical State
Colorless to pale yellow liquid (racemic) or low-

melting solid

Boiling Point 133–135 °C at 10 mmHg

Flash Point >110 °C (>230 °F) [Closed Cup]

Solubility
Soluble in alcohols, esters, DCM; sparingly

soluble in water

Partition Coeff.[1][2][3][4] (LogP) ~1.56 (Lipophilic, potential for skin absorption)

Hazard Identification (GHS Classification)
While 1-(2-Methoxyphenyl)ethanol is not classified as a "Category 1" acute toxin, it

possesses significant irritant properties typical of benzylic alcohols.

GHS Label Elements[1][6]
Signal Word:WARNING

Hazard Pictograms:GHS07 (Exclamation Mark)
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Hazard Statements
H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

H227: Combustible liquid (if flash point is confirmed <93°C in specific grades; otherwise

treated as combustible material).

Precautionary Statements (Selected)
P261: Avoid breathing mist/vapors.

P280: Wear protective gloves/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing.

Toxicological Insights & Mechanism
The toxicological profile of 1-(2-Methoxyphenyl)ethanol is largely inferred from its structural

analogs (e.g., ortho-anisyl derivatives).

Acute Toxicity
Oral/Dermal: No specific LD50 data is widely published for this specific isomer. It is

structurally similar to 1-phenylethanol (Oral LD50 Rat: ~400 mg/kg), suggesting it should be

handled as potentially harmful if swallowed.

Inhalation: High vapor concentrations (heated process) may cause central nervous system

(CNS) depression (dizziness, headache) due to the ether/alcohol functionality.

Local Effects
Skin/Eye: The lipophilic nature allows the compound to penetrate the stratum corneum,

causing defatting and irritation. The ortho-methoxy group activates the ring, potentially

increasing sensitivity compared to unsubstituted benzyl alcohols.
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Safe Handling & Engineering Controls
Effective exposure control relies on a hierarchy of measures, prioritizing containment over PPE.

Engineering Controls
Ventilation: Handle only in a chemical fume hood or under local exhaust ventilation (LEV).

Inert Atmosphere: While not pyrophoric, the compound is hygroscopic and susceptible to

oxidation. Store and transfer under Nitrogen or Argon to maintain purity and prevent peroxide

formation (though low risk compared to ethers).

Personal Protective Equipment (PPE)[1]
Respiratory: If aerosols are generated (e.g., during rotary evaporation or spraying), use a

NIOSH-approved respirator with Organic Vapor (OV) cartridges (P95/P100).

Dermal:

Standard: Nitrile gloves (0.11 mm) are sufficient for splash protection.

Immersion: Laminate film (Silver Shield) or Viton gloves are required for prolonged

contact.

Ocular: Chemical safety goggles. Face shield required if handling >1L volumes.

Process Safety in Synthesis
The synthesis of 1-(2-Methoxyphenyl)ethanol typically involves the reduction of 2'-

Methoxyacetophenone. The hazards of the precursors often exceed those of the product.

Synthesis Workflow Hazards
Precursor Preparation (Methylation):

Reaction: 2-Hydroxyacetophenone + Dimethyl Sulfate (DMS) or Iodomethane (MeI).

Critical Hazard: DMS and MeI are highly toxic alkylating agents and suspected

carcinogens. They are fatal if inhaled.
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Control: Use a closed system; quench excess alkylating agent with aqueous ammonia or

NaOH before workup.

Reduction Step (Ketone to Alcohol):

Reagent: Sodium Borohydride (NaBH

) or Hydrogenation (H

/Catalyst).

Critical Hazard: NaBH

releases flammable Hydrogen gas upon contact with acid or moisture.

Control: Quench reactions slowly at low temperature (0°C). Ensure adequate venting of H

gas.

Reaction Safety Diagram
The following diagram illustrates the safety decision logic during the synthesis and isolation

process.

Start: 2'-Methoxyacetophenone Select Reducing Agent

Route A: NaBH4/MeOH
(H2 Evolution Hazard)Standard Lab Scale

Route B: H2 / Catalyst
(Pressure/Flammability)

Industrial Scale
Quench Step

(Exothermic Control)

Add Acid/Water Slowly
Monitor H2 Gas

Vent H2
Filter Catalyst (Pyrophoric)

Workup (EtOAc/Water)
(Emulsion/Solvent Risk)

Product:
1-(2-Methoxyphenyl)ethanol

Click to download full resolution via product page

Caption: Process safety flow for the reduction of 2'-methoxyacetophenone. Red nodes indicate

high-hazard critical control points requiring specific engineering interventions.

Emergency Response Protocols
Spill Management
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Evacuate: Clear the immediate area.

PPE: Don nitrile gloves, goggles, and organic vapor respirator.

Containment: Absorb liquid with inert material (vermiculite, sand, or commercial spill pads).

Do not use sawdust (combustibility risk).

Disposal: Collect in a sealed container labeled "Hazardous Waste - Organic Oxygenates."

Fire Fighting
Media: Carbon dioxide (CO

), dry chemical powder, or alcohol-resistant foam. Water spray may be used to cool
containers but can be ineffective on the fire itself due to the compound's low water solubility.

Combustion Products: Carbon monoxide (CO) and Carbon dioxide (CO

).

First Aid
Eye Contact: Flush immediately with water for 15 minutes, lifting eyelids. Seek medical

attention if irritation persists.

Skin Contact: Wash with soap and water. Remove contaminated clothing.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a Poison Control Center

immediately.

Storage & Stability
Conditions: Store in a cool, dry, well-ventilated area away from heat sources.

Incompatibilities: Strong oxidizing agents (e.g., permanganates, nitric acid), acid chlorides,

and acid anhydrides.

Shelf Life: Stable for >2 years if stored sealed at room temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1-(2-METHOXYPHENYL)ETHANOL | 7417-18-7 [chemicalbook.com]

2. Buy 1-(2-Methoxyphenyl)ethanol (EVT-320561) | 13513-82-1 [evitachem.com]

3. 1-(2-METHOXYPHENYL)ETHANOL CAS#: 7417-18-7 [m.chemicalbook.com]

4. echemi.com [echemi.com]

5. 1-(4-Methoxyphenyl)ethanol | C9H12O2 | CID 101148 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. guidechem.com [guidechem.com]

7. 1-(2-Methoxyphenyl)ethanol | CAS 13513-82-1 | SCBT - Santa Cruz Biotechnology
[scbt.com]

8. 1-(2-Methoxyphenyl)ethanol | CAS#:13513-82-1 | Chemsrc [chemsrc.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b080116/docs?utm_src=pdf-body#technical-safety-guide-1-2-methoxyphenyl-ethanol
https://www.benchchem.com/product/b080116/docs?utm_src=pdf-body#technical-safety-guide-1-2-methoxyphenyl-ethanol
https://www.benchchem.com/product/b080116/docs?utm_src=pdf-body#technical-safety-guide-1-2-methoxyphenyl-ethanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3295177.htm
https://www.evitachem.com/product/evt-320561
https://m.chemicalbook.com/ProductChemicalPropertiesCB3295177_EN.htm
https://www.guidechem.com/encyclopedia/es/1r-1-3-methoxyphenyl-ethanol-dic450975.html
https://www.scbt.com/p/1-2-methoxyphenyl-ethanol-13513-82-1
https://www.chemsrc.com/en/cas/13513-82-1_180870.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3295177_EN.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/154180
https://www.benchchem.com/product/b080116?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3295177.htm
https://www.evitachem.com/product/evt-320561
https://m.chemicalbook.com/ProductChemicalPropertiesCB3295177_EN.htm
https://www.echemi.com/produce/pr2509012844-1-2-methoxyphenyl-ethanol.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Methoxyphenyl_ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Methoxyphenyl_ethanol
https://www.guidechem.com/encyclopedia/es/1r-1-3-methoxyphenyl-ethanol-dic450975.html
https://www.scbt.com/p/1-2-methoxyphenyl-ethanol-13513-82-1
https://www.scbt.com/p/1-2-methoxyphenyl-ethanol-13513-82-1
https://www.chemsrc.com/en/cas/13513-82-1_180870.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080116?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. 4-甲氧基苯乙醇 99% | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Safety Guide: 1-(2-Methoxyphenyl)ethanol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080116/docs#technical-safety-guide-1-2-
methoxyphenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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